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Compound of Interest

2-Chloro-5-
Compound Name:
(difluoromethyl)pyridine

Cat. No.: B1359254

Essential Safety & Handling Guide: 2-Chloro-5-
(difluoromethyl)pyridine

This guide provides immediate, essential safety and logistical information for handling 2-
Chloro-5-(difluoromethyl)pyridine, tailored for researchers, scientists, and drug development
professionals. The following procedural guidance is designed to answer specific operational
questions, ensuring safe laboratory practices and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Chloro-5-(difluoromethyl)pyridine is a hazardous chemical that requires stringent safety
protocols to prevent exposure. It is classified as harmful if swallowed or inhaled, causes skin
and serious eye irritation, and may cause respiratory irritation.[1][2] The following tables
summarize the necessary personal protective equipment and key physical and safety data.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Standard/Reference

Eye/Face Protection

Chemical safety goggles or
glasses with side-shields. A
face shield is recommended if

there is a splash hazard.[1][2]
[3]

Conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US).

[1]2]

Hand Protection

Chemical-resistant gloves.[1]
[4] Butyl rubber or Viton® are
recommended for halogenated
hydrocarbons.[5] Always

inspect gloves before use.[4]

[5]

Follow glove manufacturer's
specifications and good

laboratory practices.

Skin and Body Protection

A flame-retardant lab coat and
a chemical-resistant apron
should be worn.[5] Complete
suit protecting against
chemicals may be necessary
depending on the scale of
work.[4] Safety shoes or
chemical-resistant boots are
required.[2][3]

Ensure full body coverage.

Respiratory Protection

Use a NIOSH (US) or CEN
(EV) approved respirator if
ventilation is inadequate or if
exposure limits are likely to be
exceeded.[1][6][7] A vapor

respirator is recommended.[3]

Follow OSHA 29 CFR
1910.134 and ANSI Z88.2
requirements or European
Standard EN 149.[6][8]

Table 2: Physical and Safety Data for 2-Chloro-5-(difluoromethyl)pyridine
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Property

Value

CAS Number

71701-99-0[9]

Molecular Formula

CeH4CIF2N[9]

Molecular Weight 163.55 g/mol [9]
Appearance Liquid[9]

Density 1.368 g/mL at 25 °C[9]
Flash Point 107.22 °C (225.0 °F)[9]
Storage Temperature 2-8°C[9]

Signal Word Warning[2][9]

Hazard Statements

Harmful if swallowed (H302), Causes skin
irritation (H315), Causes serious eye irritation

(H319), May cause respiratory irritation (H335).
[2]

Operational Plans: Handling and Storage Protocols

Safe handling and storage are critical to prevent accidents and exposure. The following

protocols outline the necessary steps for routine operations.

Standard Operating Procedure for Handling:

e Preparation:

o Ensure a certified chemical fume hood is operational.[5]

o Verify that an emergency eyewash station and safety shower are accessible and

functional.[2][3][6]

o Assemble all necessary PPE as detailed in Table 1 and inspect for integrity.

e Handling the Chemical:
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[e]

Conduct all work within a well-ventilated area, preferably inside a chemical fume hood.[1]
[10]

[e]

Avoid all personal contact, including inhalation of vapors or mist.[10]

o

Use non-sparking tools and take precautionary measures against static discharge.[1][5]

[¢]

Keep the container tightly closed when not in use.[1][4][5]

e Post-Handling:
o Wash hands and any exposed skin thoroughly after handling.[1][3][10]
o Decontaminate all equipment and the work area.
o Launder contaminated clothing before reuse.[1][10]

Storage Plan:

Store in a cool, dry, and well-ventilated place.[1][3][4]

Keep containers tightly closed and properly labeled.[1][4][10]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2][3][6]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][3][4]
Emergency and Disposal Plans

In the event of an emergency, immediate and appropriate action is crucial.

Emergency Spill Response:

» Evacuation and Alert:

o Immediately evacuate the area and alert nearby personnel and the laboratory supervisor.

e Containment:
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o If safe to do so, prevent further leakage or spillage. Do not let the product enter drains.[4]

e Personal Protection:

o Only trained personnel equipped with appropriate PPE (including respiratory protection)
should handle the spill.[1]

e Clean-up:
o For liquid spills, contain and absorb with sand, earth, inert material, or vermiculite.[10]

o Collect the absorbed material using a high-efficiency vacuum cleaner or by wet-brushing
and place it in a suitable, labeled container for disposal.[1][4]

o Wash the spill site after material pickup is complete.[1]
First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][10][11]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation persists.[1][8]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[1][4]

[7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison center or doctor immediately.[1][3][4]

Disposal Plan:

» Dispose of the chemical and any contaminated materials in accordance with local, regional,
and national regulations.[1]

 Offer surplus and non-recyclable solutions to a licensed disposal company.[4]
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e Do not allow the chemical to enter drains or waterways.[4][10]

» Decontaminate empty containers before disposal.[10]

Visual Workflow Guides

The following diagrams illustrate key safety workflows for handling 2-Chloro-5-
(difluoromethyl)pyridine.
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PPE Selection Workflow

Start: Task Assessment

Identify Potential Hazards:
- Inhalation

Select Respiratory Protection:
- Use in Fume Hood
- NIOSH/CEN Approved Respirator

- Skin/Eye Contact
- Ingestion

Select Hand Protection:
- Chemical-Resistant Gloves
(e.g., Butyl Rubber, Viton)

Inspect PPE for Integrity

Don PPE Correctly

Proceed with Task

Select Eye/Face Protection:
- Safety Goggles with Side-Shields
- Face Shield for Splash Hazard

Select Body Protection:
- Flame-Retardant Lab Coat
- Chemical-Resistant Apron
- Closed-Toe Shoes

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 2-Chloro-5-(difluoromethyl)pyridine.
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Caption: Emergency Response Workflow for a 2-Chloro-5-(difluoromethyl)pyridine Spill.

Chemical Spill Response Workflow

Alert Personnel & Supervisor

l

Evacuate Immediate Area

'

Assess Spill Severity
(Trained Personnel Only)

. . Major Spill Procedure
leerl (FeE=ele (Contact Emergency Services)

Don Appropriate PPE
(Incl. Respiratory Protection)

Contain Spill with
Inert Absorbent

Collect Absorbed Material
into Labeled Container

Decontaminate Spill Area

Dispose of Waste
(Follow Regulations)

End of Response

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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